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Compound of Interest

Compound Name: Red 2

Cat. No.: B1170439

Technical Support Center: Allura Red AC

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling, storage, and troubleshooting of
Allura Red AC.

Frequently Asked Questions (FAQSs)

Q1: What is Allura Red AC and what are its common applications in research?

Allura Red AC, also known as FD&C Red No. 40, is a synthetic monoazo dye widely used as a
colorant.[1][2] It consists primarily of the disodium salt of 6-hydroxy-5-[(2-methoxy-5-methyl-4-
sulfophenyl)azo]-2-naphthalenesulfonic acid.[1] In laboratory and development settings, it is
used in the formulation of drugs and cosmetics, as a tracer dye in various experimental setups,
and in food science studies to understand dye stability and interactions with other components.

[21[3]
Q2: Is Allura Red AC sensitive to light?

There are conflicting reports regarding the light sensitivity of Allura Red AC. Some sources
describe it as having very good stability to light and resistant to heat and light.[2][3][4]
Conversely, other safety data sheets and chemical suppliers explicitly label it as light-sensitive
and recommend keeping it away from direct sunlight.[3][5][6]
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Scientific studies confirm that Allura Red AC can undergo photodegradation when exposed to
light, particularly in solution.[7][8] The degradation process is influenced by the solvent system
and the presence of other ingredients, such as ascorbic acid, which can accelerate the
formation of degradation products under simulated sunlight.[7][9][10] Therefore, for
experimental consistency and to ensure the integrity of the compound, it is critical to treat Allura
Red AC as a light-sensitive reagent and minimize its exposure to light.

Q3: What are the optimal storage conditions for Allura Red AC powder?

To ensure its stability, Allura Red AC powder should be stored in a tightly closed container in a
cool, dry, and well-ventilated area.[5][11] It is also described as being very hygroscopic, making
protection from moisture essential.[3][6] Key recommendations include keeping it away from
sources of ignition and avoiding excessive heat and light.[11][12]

Q4: How should | store solutions of Allura Red AC?

Aqueous solutions of Allura Red AC are stable across a pH range of 3 to 8.[2][3] However, due
to its photosensitivity in solution, it is crucial to store prepared solutions in amber vials or
containers wrapped in aluminum foil to protect them from light. For short-term storage,
refrigeration at 2-8°C is advisable. For longer-term storage of the dye in a solvent,
temperatures of -20°C for one month or -80°C for up to six months are recommended, provided
the container is sealed to prevent moisture ingress.[5]

Q5: What are the known incompatibilities for Allura Red AC?

Allura Red AC is incompatible with strong oxidizing agents.[11][13] Contact with these
substances can lead to chemical reactions that degrade the dye and may pose a safety
hazard.[13] It is also advised to avoid mixing the dye with acids, aldehydes, and several other
reactive compounds, as this can result in the formation of toxic gases.[13]

Q6: My Allura Red AC solution has changed color or appears to have degraded. What are the
possible causes?

Several factors could cause the degradation of an Allura Red AC solution:

o Light Exposure: As a photosensitive compound, prolonged exposure to ambient or UV light
can cause the dye to break down.[7][8]
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o Chemical Incompatibility: Contamination with strong oxidizing agents or other incompatible
chemicals can cause it to degrade.[11]

e pH Shift: While stable between pH 3 and 8, its color can change in strongly alkaline
conditions, appearing dark red.[2][3][6]

e Microbial Contamination: Non-sterile aqueous solutions can be susceptible to microbial
growth over time, which may alter the dye's properties.

« Interactions with Other Components: In complex formulations, Allura Red AC can interact
with other ingredients (e.g., ascorbic acid), leading to degradation, especially when exposed
to light.[9][10]

Data Presentation

Table 1: Summary of Recommended Storage Conditions for Allura Red AC
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Parameter Condition Rationale Source(s)

) ) Store in a tightly-
Physical Form Solid Powder ] [11]
closed container.

Keep in a dry, cool,
. [5I[11][12]
well-ventilated area.

Protect from moisture

(hygroscopic). [3][51(6]

Recommended
Temperature: Room [31[5][6]
Temperature or -20°C.

_ Protect from light (use
In Solution Solvent Storage ) ) [5]
amber vials or foil).

Short-term: 2-8°C. -

Long-term: -20°C (1
month) or -80°C (6 [5]

months), sealed.

Keep away from direct
General Light & Heat sunlight and [5][12]

excessive heat.

— Avoid strong oxidizing
Incompatibilities [11][13]
agents.

Experimental Protocols

Protocol 1: General Method for Assessing the Photostability of Allura Red AC in Solution

This protocol provides a framework for evaluating the stability of Allura Red AC under specific
light conditions.

1. Objective: To quantify the degradation of Allura Red AC in a specific solvent or formulation
when exposed to a controlled light source over time.
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. Materials:
Allura Red AC powder
Chosen solvent (e.g., deionized water, buffer solution, or experimental formulation)
Spectrophotometer (UV-Vis)
Quartz or glass cuvettes
Controlled light source (e.g., sunlight simulator, UV lamp)
Amber vials and clear vials
Volumetric flasks and pipettes
Aluminum foil
. Methodology:
Preparation of Stock Solution:

o Accurately weigh a known amount of Allura Red AC powder and dissolve it in the chosen
solvent to create a concentrated stock solution.

o Store the stock solution in an amber bottle, protected from light.
Preparation of Working Solutions:

o Dilute the stock solution to a working concentration that gives an absorbance reading
within the linear range of the spectrophotometer (typically between 0.1 and 1.0) at its
maximum absorbance wavelength (Amax = 504 nm).[2][3]

o Prepare two sets of identical samples in clear vials: a "light-exposed"” set and a "dark
control" set.

o Wrap the "dark control" set completely in aluminum foil to prevent any light exposure.

Exposure Conditions:
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o Place both sets of samples in a temperature-controlled environment under the selected
light source.

o Ensure the distance and intensity of the light source are constant throughout the
experiment.

o Data Collection:

o At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from one vial
of each set.

o Measure the absorbance of each aliquot at the Amax (= 504 nm) using the
spectrophotometer. Use the same solvent as a blank.

o Record the absorbance values for both the light-exposed and dark control samples at
each time point.

o Data Analysis:

[e]

The degradation of Allura Red AC often follows first-order kinetics.[7][8]

o Calculate the concentration of Allura Red AC at each time point using the Beer-Lambert
law (A = ebc), or simply use the change in absorbance as a proxy for degradation.

o Plot the natural logarithm of the absorbance (In(A)) versus time for the light-exposed
samples.

o If the plot is linear, the degradation follows first-order kinetics, and the negative of the
slope represents the degradation rate constant (k).

o Compare the absorbance of the light-exposed samples to the dark controls to confirm that
degradation is primarily due to light exposure.

Visualizations
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Issue: Allura Red AC solution
appears degraded (e.g., color change)

Cause: Improper Storage
(Heat/Moisture Exposure)

Cause: Chemical Incompatibility

Click to download full resolution via product page

Caption: Troubleshooting workflow for degraded Allura Red AC solutions.
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Caption: Key factors influencing the stability of Allura Red AC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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